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Compound of Interest

Compound Name: 4-Methoxy-3-methylaniline

Cat. No.: B090814 Get Quote

Essential Safety and Handling Guide for 4-
Methoxy-3-methylaniline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Methoxy-3-methylaniline in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Compound Name 4-Methoxy-3-methylaniline

CAS Number 136-90-3

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

Form Solid

Melting Point 57-60 °C

Hazard Identification and Classification
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4-Methoxy-3-methylaniline is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin contact.

GHS Hazard Statements:

H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.
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Protection Type Specifications Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Always check the

manufacturer's data for

breakthrough times.

To prevent skin contact and

absorption.[3][4]

Eye Protection

Chemical safety goggles or a

face shield where splashing is

possible.[3]

To protect eyes from dust

particles and splashes.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is recommended if dust or

aerosols are generated.[5][6]

In case of inadequate

ventilation, a self-contained

breathing apparatus may be

necessary.

To prevent inhalation of

harmful dust and vapors.

Skin and Body Protection

A lab coat, long pants, and

closed-toe shoes are required.

Contaminated clothing should

be removed immediately and

washed before reuse.[6]

To prevent skin contact.

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step procedures is crucial for the safe handling of 4-
Methoxy-3-methylaniline.

1. Preparation and Engineering Controls:

Always handle this chemical in a well-ventilated area, preferably within a certified chemical

fume hood.

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[3]
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Before starting any work, ensure all necessary PPE is clean, in good condition, and readily

available.

2. Handling the Solid Chemical:

Avoid the formation and inhalation of dust.[1][3]

When weighing or transferring the solid, do so in a fume hood or a designated containment

area.

Use appropriate tools (e.g., spatulas) to handle the solid and avoid direct contact.

3. General Laboratory Practices:

Do not eat, drink, or smoke in areas where chemicals are handled or stored.[5]

Keep the container tightly closed when not in use.

Wash hands thoroughly with soap and water after handling the substance.[5]

Avoid contact with skin, eyes, and clothing.

Disposal Plan
Proper disposal of 4-Methoxy-3-methylaniline and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Collect waste material in a designated, compatible, and clearly labeled hazardous waste

container.[7] The container must have a secure, tight-fitting lid.

The label should include "Hazardous Waste" and the full chemical name: "4-Methoxy-3-
methylaniline".[7]

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.
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2. Storage of Chemical Waste:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.

Place the waste container in secondary containment to prevent spills.[7]

3. Final Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company,

following all local, state, and federal regulations.[6]

Do not pour the chemical down the drain or dispose of it in the regular trash.[1][8]

Empty containers should be handled as hazardous waste unless properly decontaminated.

Emergency Procedures
Spill Response:

Minor Spill: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand).[7]

Collect the absorbent material into a sealed, labeled hazardous waste container.

Decontaminate the area.

Major Spill: Evacuate the area immediately. Alert others and contact your institution's EHS

department.[7] Only trained personnel with appropriate PPE should handle the cleanup.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]
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Caption: Workflow for the safe handling of 4-Methoxy-3-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 4-Methoxy-
3-methylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090814#personal-protective-equipment-for-handling-
4-methoxy-3-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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